Cas no 2268818-17-1 (tert-butyl 8-(bromomethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate)

• Product Name: tert-butyl 8-(bromomethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate
• CAS No: 2268818-17-1
• MF: C₁₅H₂₀BrNO₂
• MW: 326.23
• MDL: MFCD31735668
• CID: 5095952
• PubChem ID: 137333288
• Update Time: 2025-06-13

tert-butyl 8-(bromomethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-(bromomethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate
• PB42131
• MFCD31735668
• tert-Butyl 8-(bromomethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate
• 2268818-17-1
• t-Butyl 8-(bromomethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate
• SY248008
• P19668
• EN300-23007084
• 2-Boc-8-(bromomethyl)-1,2,3,4-tetrahydroisoquinoline
• AKOS037631128
• tert-butyl 8-(bromomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 2-Boc-8-(bromomethyl)-3,4-dihydro-1H-isoquinoline
• tert-butyl8-(bromomethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate
• AS-79601
• SCHEMBL22530733

• MDL： MFCD31735668
• Inchi： 1S/C15H20BrNO2/c1-15(2,3)19-14(18)17-8-7-11-5-4-6-12(9-16)13(11)10-17/h4-6H,7-10H2,1-3H3
• InChI Key： WXSHAOIURYKAFQ-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2CBr)CCN1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 325.06774g/mol
• Monoisotopic Mass: 325.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 8-(bromomethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate

tert-butyl 8-(bromomethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate (CAS No. 2268818-17-1): A Versatile Building Block in Organic Synthesis

The compound tert-butyl 8-(bromomethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate (CAS No. 2268818-17-1) is a highly valuable intermediate in modern organic chemistry, particularly in the synthesis of complex heterocyclic frameworks. Its unique structure, featuring both a reactive bromomethyl group and a protected isoquinoline core, makes it a sought-after reagent for pharmaceutical research and materials science. As the demand for novel drug candidates and functional materials grows, compounds like this are gaining attention for their ability to streamline multi-step syntheses.

One of the most significant applications of tert-butyl 8-(bromomethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate lies in its role as a precursor for N-heterocyclic compounds, which constitute over 60% of FDA-approved small-molecule drugs. Researchers frequently search for "isoquinoline derivatives in drug discovery" or "bromomethyl substitution reactions," reflecting the compound's relevance in medicinal chemistry. The tert-butyl carboxylate protecting group enhances stability during synthetic transformations while allowing for facile deprotection when needed—a feature that answers frequent queries about "protecting group strategies in heterocycle synthesis."

Recent trends in green chemistry have spurred interest in optimizing the synthesis of this compound. Environmental concerns drive searches for "sustainable bromomethylation methods" and "catalyst-free isoquinoline functionalization," areas where this molecule serves as a test case. The 8-(bromomethyl) moiety enables diverse follow-up chemistry through nucleophilic substitution, coupling reactions, or radical processes—addressing common questions about "versatile C1 building blocks." Analytical techniques like HPLC and NMR (topics frequently searched alongside this CAS number) confirm its high purity (>98%), crucial for reproducibility in academic and industrial settings.

Beyond pharmaceuticals, CAS 2268818-17-1 finds utility in materials science, particularly in constructing photoactive molecular architectures. Its conjugated system aligns with rising interest in "organic electronic materials" and "small-molecule fluorophores." The compound's stability under various conditions (a hot topic in "reagent storage best practices") makes it preferable to analogous aldehydes or alcohols in long-term projects. Patent analyses reveal growing IP activity around related structures, reflecting commercial potential.

For synthetic chemists troubleshooting "low-yielding isoquinoline alkylations," this bromomethyl derivative offers a reliable solution by pre-installing the reactive site. Its crystalline form (often inquired about in "handling hygroscopic intermediates") simplifies purification—an advantage over oily analogs. As AI-assisted molecular design gains traction (see trending searches for "machine learning in retrosynthesis"), such well-characterized building blocks become indispensable for training predictive algorithms.

In conclusion, tert-butyl 8-(bromomethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate exemplifies how strategic molecular design addresses multiple pain points in contemporary research. From answering frequent search queries about "scalable heterocycle synthesis" to enabling discoveries in cutting-edge fields like targeted protein degraders (a trending topic), this CAS-registered compound bridges fundamental chemistry with applied innovation. Proper handling protocols—another commonly searched aspect—ensure its safe use across diverse applications.